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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732

GdNis vs. LaNis for Hydrogen Storage: A
Comparative Analysis

A comprehensive comparison of the hydrogen storage properties of GdNis and LaNis remains
challenging due to a significant lack of available experimental data for GdNis. While LaNis has
been extensively studied and is a well-established benchmark material for reversible hydrogen
storage, GdNis has received considerably less attention in the scientific literature. This guide
provides a detailed analysis of the known hydrogen storage characteristics of LaNis, supported
by experimental data, and outlines the necessary parameters that would be required for a
thorough comparison with GdNis.

Executive Summary

LaNis is a classic example of an ABs-type intermetallic alloy that reversibly absorbs and
desorbs significant amounts of hydrogen at near-ambient temperatures and pressures.[1] It is
known for its good kinetics, high volumetric hydrogen density, and decent cycle stability.[1] In
contrast, a thorough experimental investigation into the hydrogen storage capabilities of GdNis
IS not readily available in published literature. While theoretical studies and research on related
gadolinium-containing alloys exist, they do not provide the concrete experimental data
necessary for a direct performance comparison.

This guide will focus on the well-documented properties of LaNis, presenting key performance
metrics in structured tables and detailing the experimental protocols used for their
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characterization. This will serve as a benchmark for any future experimental work on GdNis and
other novel hydrogen storage materials.

LaNis: A Benchmark for Reversible Hydrogen
Storage

LaNis crystallizes in the hexagonal CaCus-type structure and reacts with hydrogen to form the
hydride LaNisHe. This reaction is reversible and occurs at convenient temperature and
pressure conditions, making it a material of significant interest for hydrogen storage
applications.[1]

Data Presentation: Hydrogen Storage Properties of
LaNis
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Property Value Conditions Reference

Gravimetric Hydrogen

~1.4 wt.% Below 1 MPa at 303K  [2]

Capacity

Up to 2.07 wt.%

At 6 GPa

[2]

Volumetric Hydrogen

~115 kg Hz/m3

[1]

Capacity
Absorption Plateau
~0.3 MPa At 303 K [2]
Pressure
Desorption Plateau
~0.2 MPa At 303 K [2]
Pressure
Enthalpy of Hydride
by Y -31 kJ/mol Hz

Formation (AH)

Entropy of Hydride
Formation (AS)

-108 J/(mol K) H2

Cycle Stability

~98% capacity

retention after 100

316 K, 800 kPa
absorption, 2 kPa

[3]

cycles desorption
92% capacity
retention after 1000 [3]
cycles
35% capacity
degradation after [4]

2000 cycles

Experimental Protocols for LaNis Characterization

A comprehensive understanding of the hydrogen storage properties of a material like LaNis is
achieved through a series of standardized experimental procedures.

1. Pressure-Composition-Temperature (PCT) Analysis:
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This is a fundamental technique used to determine the thermodynamic properties of hydrogen
absorption and desorption.[5]

o Apparatus: A Sieverts-type apparatus is commonly used.[6] This instrument measures the
amount of hydrogen absorbed or desorbed by a sample by monitoring pressure changes in a
calibrated volume.[6]

e Procedure:

[e]

A known mass of the LaNis sample is placed in a reactor of known volume.

o The sample is activated, typically by heating under vacuum to remove any surface
contaminants.[1]

o The reactor is brought to a constant temperature.
o Hydrogen gas is introduced into the system in small, controlled increments.

o After each increment, the system is allowed to reach equilibrium, and the final pressure is
recorded.

o The amount of hydrogen absorbed is calculated based on the pressure drop.
o This process is repeated to construct an absorption isotherm.

o For desorption, the pressure is incrementally decreased, and the amount of desorbed
hydrogen is measured.

o Data Obtained: PCT curves (pressure vs. hydrogen concentration at constant temperature),
plateau pressures for absorption and desorption, hysteresis, and reversible hydrogen
storage capacity.

2. Kinetic Measurements:
Kinetic studies determine the rates of hydrogen absorption and desorption.

o Apparatus: A Sieverts-type apparatus or a thermogravimetric analyzer (TGA) can be used.
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e Procedure (Volumetric Method):

o

The activated sample is held at a constant temperature under vacuum.

[¢]

A specific pressure of hydrogen is rapidly introduced to the sample chamber.

[¢]

The pressure change over time is recorded as the sample absorbs hydrogen.

[e]

The rate of absorption is calculated from the rate of pressure change.
» Data Obtained: Absorption/desorption rates as a function of time, temperature, and pressure.
3. Cycle Stability Testing:

This experiment evaluates the material's ability to maintain its hydrogen storage capacity over
multiple absorption and desorption cycles.

o Apparatus: An automated Sieverts-type apparatus is typically used.
e Procedure:

o The material is subjected to repeated cycles of hydrogen absorption (at a set pressure and
temperature) and desorption (by reducing the pressure or increasing the temperature).

o The hydrogen storage capacity is measured at regular intervals (e.g., every 10 or 100
cycles).

o Data Obtained: A plot of hydrogen storage capacity versus the number of cycles, which
indicates the material's durability.[3]

4. Structural Analysis (X-ray Diffraction - XRD):

XRD is used to determine the crystal structure of the material before and after hydrogenation
and to identify any phase changes or degradation products.

o Apparatus: An X-ray diffractometer.

e Procedure:
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o A powdered sample of the material is placed in the diffractometer.

o An X-ray beam is directed at the sample, and the diffracted X-rays are detected at various
angles.

o The resulting diffraction pattern is a fingerprint of the material's crystal structure.

o Data Obtained: Information on crystal structure, lattice parameters, phase purity, and the
presence of any new phases after cycling.

GdNi3: The Unknown Contender

A comprehensive search of the scientific literature reveals a significant lack of experimental
data on the hydrogen storage properties of the intermetallic compound GdNis. While theoretical
and computational studies may exist, they do not replace the need for experimental validation
of key performance metrics.

To conduct a meaningful comparative analysis of GdNis against the benchmark LaNis, the
following experimental investigations would be necessary:

» Synthesis and Activation: Establishing a reliable method for synthesizing single-phase GdNis
and determining the optimal activation procedure to ensure maximum hydrogen absorption.

e Pressure-Composition-Temperature (PCT) Isotherms: Measuring PCT curves at various
temperatures to determine its thermodynamic properties, including plateau pressures,
hysteresis, and reversible hydrogen storage capacity.

o Thermodynamic Analysis: Calculating the enthalpy and entropy of hydride formation from the
PCT data to understand the stability of the GdNis hydride.

» Kinetic Studies: Measuring the rates of hydrogen absorption and desorption under different
conditions to assess how quickly the material can be charged and discharged with hydrogen.

e Cycle Life Evaluation: Performing extended cycling tests to determine the material's stability
and how its storage capacity degrades over time.

» Structural Characterization: Using techniques like XRD to analyze the crystal structure of
GdNis and its hydride, and to investigate any structural changes that occur during
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hydrogenation and cycling.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the key
experimental procedures for characterizing hydrogen storage materials like LaNis.
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Sample Preparation & Activation

Start: LaNis Sample

Weigh Sample

Load into Reactor

Activate (Heat under Vacuum)

PCT Measur‘ ;ment

Set Isothermal Temperature

Introduce Hz Increment

Allow to Equilibrate

Record Equilibrium Pressure

Calculate Hz2 Absorbed

More Increments?

Perform Desorption Isotherm

Data A‘?alysis

Plot PCT Curve

Determine Capacity, Plateau Pressures, Hysteresis

End: Thermodynamic Properties

© 2025 BenchChem. All rights reserved. 8/12

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Sample Preparation

Start: Activated LaNis

Kinetic M¢asurement

Set Temperature & Initial H2 Pressure

Rapidly Expose Sample to H2

Record Pressure vs. Time

Data Alnalysis

Calculate Absorption Rate

Plot Capacity vs. Time

End: Kinetic Properties
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Setup

Start: Activated LaNis

Set Cycling Parameters (P, T)

Automated Cyclin

Absorption Cycle

Desorption Cycle

N Cycles @

Yes

Measure Hz2 Capacity

Plot Capacity vs. Cycle Number

End: Cycle Stability Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

